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Compound of Interest

4-(Dimethylamino)piperidine
dihydrochloride

cat. No.: B1322283

Compound Name:

CAS Number: 4876-59-9

This technical guide provides a comprehensive overview of 4-(Dimethylamino)piperidine
dihydrochloride, a versatile chemical intermediate with applications in various fields of
research and development. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, synthesis, biological
relevance, and safety protocols.

Physicochemical Properties

4-(Dimethylamino)piperidine dihydrochloride is a white to off-white solid compound.[1] It is
soluble in water.[1] A summary of its key physicochemical properties is presented in the table
below.
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Property Value Reference
CAS Number 4876-59-9 [112][3114]
Molecular Formula C7H1sCI2Nz2 [2][4]
] 199.14 g/mol (or 201.14 g/mol
Molecular Weight ) [11121[3114]
White to off-white or yellow
Appearance _ [1][4]
solid
Melting Point 288-290 °C [4]
Solubility Soluble in water [1]

Room Temperature, under
Storage Temperature ) [4]
inert atmosphere

XCJINSBCFLUPJAP-
InChl Key [3]
UHFFFAOYSA-N
SMILES CN(C1CCNCC1)C.[HICL[HICI  [3]
Synthesis

A common laboratory-scale synthesis of 4-(Dimethylamino)piperidine dihydrochloride
involves the deprotection of a Boc-protected precursor, N-Boc-4-dimethylaminopiperidine. The
process utilizes a strong acid, such as hydrochloric acid in dioxane, to remove the tert-
butyloxycarbonyl (Boc) protecting group.
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Synthesis Workflow
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Caption: General workflow for the synthesis of 4-(Dimethylamino)piperidine

dihydrochloride.

Experimental Protocol: Synthesis from N-Boc-4-

dimethylaminopiperidine[4]

 Dissolution: Dissolve 10.0 g (0.044 mol) of tert-butyl 4-(dimethylamino)piperidine-1-

carboxylate in 60 mL of dichloromethane.

e Cooling: Cool the solution in an ice bath.
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e Acid Addition: Slowly add 34.5 mL (0.138 mol) of a 4 mol/L solution of HCI in dioxane
dropwise to the cooled solution while maintaining stirring.

e Reaction: Continue stirring the reaction mixture under ice bath conditions for 8 hours.

o Precipitation: Observe the formation of a large amount of white solid precipitate upon
completion of the reaction.

« |solation: Collect the precipitate by filtration.

e Washing: Wash the collected solid with a small amount of cold dichloromethane to remove
any residual HCI.

e Product: The final product is 6.4 g of 4-dimethylaminopiperidine dihydrochloride, yielding
85.3%.[4]

Biological Activity and Applications

4-(Dimethylamino)piperidine and its derivatives are recognized for their potential in various
areas of drug discovery and neuroscience research. The core piperidine structure is a key
feature in many biologically active compounds.
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Potential Research Applications
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Caption: Key application areas for 4-(Dimethylamino)piperidine dihydrochloride.

Antifungal Activity

Inspired by known antifungals like amorolfine, which contains a piperidine ring, novel 4-

aminopiperidines have been synthesized and evaluated for their biological activity.[5] These

compounds have demonstrated remarkable antifungal properties, targeting the ergosterol

biosynthesis pathway, which is crucial for the integrity of fungal cell membranes.[5]
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Caption: Proposed mechanism of antifungal action via ergosterol biosynthesis inhibition.

Neuromodulatory Effects

4-(Dimethylamino)piperidine possesses molecular features associated with the polyamine
modulation of N-methyl-D-aspartate (NMDA) receptors.[6] This has led to its use in studies
investigating mechanisms to reduce the effects of alcohol dependence.[6] Furthermore, other
piperidine derivatives have been shown to block neuromuscular transmission by acting
postsynaptically and reducing the sensitivity of the end-plate membrane to acetylcholine.[7]

Safety and Handling

4-(Dimethylamino)piperidine dihydrochloride is classified as an irritant.[4] Proper safety
precautions must be taken when handling this compound.
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Hazard GHS . Hazard Precautionary
. Signal Word
Category Pictogram Statements Statements

P261: Avoid
breathing
dust.P264: Wash
skin thoroughly
after
handling.P280:

Wear protective
H315: Causes

skin
irritation.H319:

gloves/eye
protection.P302+
P352: IF ON
SKIN: Wash with

Causes serious

Health Hazards GHSO07 Warning eye
o plenty of
irritation.H335:
water.P305+P35
May cause
) 1+P338: IF IN
respiratory ]
EYES: Rinse

irritation. ] )
cautiously with

water for several
minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

This safety information is a summary. Always consult the full Safety Data Sheet (SDS) before
handling the chemical.[4][8][9][10]

First Aid Measures[8][10]

¢ Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

o Skin Contact: Take off contaminated clothing and shoes immediately. Wash off with soap and
plenty of water. Take the victim immediately to a hospital.
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician. Continue rinsing eyes during transport to the hospital.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.

Conclusion

4-(Dimethylamino)piperidine dihydrochloride is a valuable building block in synthetic
chemistry and a compound of interest for drug discovery, particularly in the development of
novel antifungal agents and for research in neuropharmacology. Its synthesis is straightforward,
and its biological activities warrant further investigation. Strict adherence to safety protocols is
essential when working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-
(Dimethylamino)piperidine Dihydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322283#4-dimethylamino-piperidine-
dihydrochloride-cas-number-4876-59-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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